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Introduction
T-448, also known as EOS-448 or belrestotug, is a human IgG1 anti-TIGIT (T cell

immunoreceptor with Ig and ITIM domains) monoclonal antibody. TIGIT is an immune

checkpoint receptor expressed on various immune cells, including T cells and Natural Killer

(NK) cells. By binding to its ligands, such as CD155 and CD112, on the surface of antigen-

presenting cells or tumor cells, TIGIT initiates an inhibitory signal that dampens the anti-tumor

immune response. T-448 is designed to block this interaction, thereby unleashing the full

potential of the immune system to recognize and eliminate cancer cells. A critical feature of T-
448 is its functional Fc domain, which engages with Fc gamma receptors (FcγR) on other

immune cells, leading to the depletion of TIGIT-expressing regulatory T cells (Tregs) and

enhancing anti-tumor immunity.[1][2][3][4][5][6]

These application notes provide detailed protocols for the in vivo administration of T-448 in

preclinical murine models, along with a summary of reported quantitative data and a diagram of

the TIGIT signaling pathway.
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T-448 Signaling Pathway
T-448 exerts its anti-tumor effects by blocking the TIGIT inhibitory signaling pathway. Upon

binding of TIGIT to its ligands (CD155 or CD112), intracellular signaling cascades are initiated

that suppress T cell and NK cell function. This involves the recruitment of phosphatases like

SHIP1 and SHP2 to the ITIM domain of TIGIT, which in turn inhibit downstream signaling

pathways crucial for immune cell activation, such as PI3K-Akt, MAPK, and NF-κB.[1][7][8] T-
448 physically obstructs the TIGIT-ligand interaction, preventing these inhibitory signals and

restoring immune cell activity.

TIGIT Signaling Pathway

Antigen Presenting Cell / Tumor Cell

T Cell / NK Cell

CD155

TIGIT

Binds

CD112

Binds

SHIP1/SHP2

Recruits

PI3K-Akt Pathway

Inhibits

MAPK Pathway

Inhibits

NF-κB Pathway

Inhibits

Immune Cell Activation

Activates Activates Activates

T-448 (Belrestotug)

Blocks

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-administration-in-in-vivo-experiments
https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-administration-in-in-vivo-experiments
https://www.researchgate.net/figure/Schematic-illustration-of-the-TIGIT-signaling-pathway-TIGIT-CD155-on-tumor-cells_fig1_383235099
https://www.researchgate.net/figure/TIGIT-signaling-pathway-in-T-cell-and-tumor-cell-interaction-Tumor-cells-express-CD112_fig1_394321477
https://www.researchgate.net/figure/TIGIT-PVR-signal-pathway-participates-in-anti-tumor-immune-response-TIGIT-and-CD226_fig2_389816900
https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-administration-in-in-vivo-experiments
https://www.benchchem.com/product/b3028095/docs?utm_src=pdf-body#application-notes-and-protocols-for-t-448-administration-in-in-vivo-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3028095?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: TIGIT signaling pathway and the mechanism of action of T-448.

Quantitative Data Summary
The following tables summarize the quantitative data for in vivo experiments using T-448
(belrestotug) in various preclinical models.

Table 1: Intraperitoneal (i.p.) Administration of T-448

Animal Model
Tumor Cell
Line

Dosage
Dosing
Schedule

Observed
Effects

BALB/c Mice
CT26 (colon

carcinoma)
200 µ g/mouse

Once every 3

days for 3 doses

Increased naïve,

Tstem, and

effector

subpopulations

in CD8+ T cells

(in combination

with anti-PD-1)

Experimental Protocols
Reconstitution and Formulation of T-448
For in vivo administration, monoclonal antibodies are typically supplied in a lyophilized form or

as a concentrated stock solution. It is crucial to follow the manufacturer's specific instructions

for reconstitution and formulation. If specific instructions are unavailable, a general protocol is

provided below.

Materials:

Lyophilized T-448 antibody

Sterile, pyrogen-free Phosphate-Buffered Saline (PBS), pH 7.2-7.4

Sterile, single-use syringes and needles (27-30 gauge)
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Sterile microcentrifuge tubes

Protocol:

Reconstitution:

Briefly centrifuge the vial of lyophilized T-448 to ensure the powder is at the bottom.

Aseptically add the recommended volume of sterile PBS to the vial to achieve the desired

stock concentration.

Gently swirl or pipette the solution up and down to dissolve the powder completely. Do not

vortex, as this can cause protein denaturation and aggregation.

Visually inspect the solution for any particulate matter. If present, the solution should not

be used.

Formulation for Injection:

Based on the desired dosage and the stock concentration, calculate the volume of T-448
solution needed per animal.

Dilute the T-448 stock solution with sterile PBS to the final injection volume. A common

injection volume for mice is 100-200 µL.

Keep the formulated antibody solution on ice until ready for injection.

Intraperitoneal (i.p.) Injection Protocol for Mice
Materials:

Formulated T-448 solution

Sterile 1 mL syringes with 27-30 gauge needles

70% ethanol wipes

Appropriate animal restraint device
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Protocol:

Animal Restraint:

Properly restrain the mouse to expose the abdomen. One common method is to scruff the

mouse by the loose skin on its neck and back, and secure the tail.

Injection Site Identification:

Locate the injection site in the lower right or left quadrant of the abdomen, avoiding the

midline to prevent damage to the bladder or cecum.

Injection Procedure:

Wipe the injection site with a 70% ethanol wipe and allow it to dry.

Tilt the mouse's head slightly downwards to move the abdominal organs away from the

injection site.

Insert the needle at a 10-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure no fluid or blood is drawn back, which would indicate entry into a

blood vessel or organ.

Slowly inject the T-448 solution.

Withdraw the needle and return the mouse to its cage.

Monitor the animal for any signs of distress post-injection.
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Caption: Workflow for intraperitoneal injection of T-448 in mice.
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Subcutaneous (s.c.) Injection Protocol for Mice
Materials:

Formulated T-448 solution

Sterile 1 mL syringes with 27-30 gauge needles

70% ethanol wipes

Protocol:

Animal Restraint:

Restrain the mouse by scruffing the loose skin over the shoulders.

Injection Site Identification:

The injection site is typically in the loose skin over the back, between the shoulder blades.

Injection Procedure:

Create a "tent" of skin by lifting the scruff.

Wipe the injection site with a 70% ethanol wipe.

Insert the needle into the base of the skin tent, parallel to the spine.

Inject the T-448 solution, which will form a small bleb under the skin.

Withdraw the needle and gently massage the area to help disperse the solution.

Return the mouse to its cage and monitor for any adverse reactions.
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Subcutaneous Injection Workflow
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Caption: Workflow for subcutaneous injection of T-448 in mice.
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Disclaimer
These protocols and application notes are intended for guidance and informational purposes

only and should be adapted to specific experimental needs and institutional guidelines.

Researchers should always adhere to their institution's animal care and use committee

(IACUC) protocols. The provided quantitative data is based on published literature and may

vary depending on the specific experimental conditions. It is recommended to perform dose-

response studies to determine the optimal administration route, dosage, and schedule for your

specific model and research question.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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